2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide

• CAS No.: 54237-78-4
• Molecular Formula: C17H24ClNO3
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 2-chloro-N-(2,6-diethylphenyl)-N-(1,3-dioxan-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H24ClNO3/c1-3-13-7-5-8-14(4-2)17(13)19(15(20)11-18)12-16-21-9-6-10-22-16/h5,7-8,16H,3-4,6,9-12H2,1-2H3
• InChI Key: RTTIZUWTLZTSRW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)N(CC2OCCCO2)C(=O)CCl

Description

2-Chloro-N-(2,6-diethylphenyl)-N-[(1,3-dioxan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C17H24ClNO3 and its molecular weight is 325.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(1,3-Dioxan-2-ylmethyl)-2,6-diethylaniline (25 grams), sodium bicarbonate (10 grams), dioxane (30 ml) and water (4 ml) are charged into a glass reaction vessel equipped with a mechanical stirrer and thermometer. The mixture is cooled to a temperature of about 0°C and chloroacetyl chloride (15 grams) is added, with stirring, over a period of about 15 minutes. After the addition is completed stirring is continued for a period of about 1 hour. After this time ether (100 ml) is added to the mixture and the resulting solution is washed with water. The washed solution is then dried over anhydrous magnesium sulfate and stripped of solvents leaving a solid residue. The residue is recrystallized to yield the desired product N-α-chloroacetyl-N-(1,3-dioxan-2-ylmethyl)-2,6-diethylaniline.